3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone

• IUPAC Name: [3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H17Cl2N5O2/c1-12-15(17(24-28-12)16-13(20)4-2-5-14(16)21)18(27)25-8-10-26(11-9-25)19-22-6-3-7-23-19/h2-7H,8-11H2,1H3
• InChI Key: DGIZCVFVIIKWQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C19H17Cl2N5O2
• Molecular Weight: 418.3 g/mol
• CAS No.: 546062-79-7

Description

3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone is a useful research compound. Its molecular formula is C19H17Cl2N5O2 and its molecular weight is 418.28. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

• Synthesis of Heterocyclic Compounds : Research demonstrates the synthesis of novel dibenzoannelated tetrazoloazocines from corresponding ketones, indicating the potential of similar ketones in synthesizing heterocyclic compounds with applications in medicinal chemistry (Banciu et al., 1999).

• Catalysis in Asymmetric Transfer Hydrogenation : Studies on compounds like 2-[1-(3,5-dimethylpyrazol-1-yl)ethyl]pyridine and their reactions with Ni(II) and Fe(II) highlight the role of such compounds in catalysis, particularly in asymmetric transfer hydrogenation of ketones. This area of research is vital for developing new catalytic methods with high selectivity and efficiency (Magubane et al., 2017).

• Preparation of Aryl and Heteroaryl Derivatives : The reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds offers a pathway to synthesize various heterocycles, demonstrating the reactivity of similar ketones in forming biologically active structures (Shibuya, 1984).

Medicinal Chemistry and Biological Activity

• Antimicrobial and Anticancer Agents : Synthesis and evaluation of pyrazolopyrimidines derivatives highlight their potential as antimicrobial and anti-5-lipoxygenase agents, suggesting the utility of similar compounds in designing new therapeutic agents with specific biological activities (Rahmouni et al., 2016).

• Probe for Nicotinic Receptor Interaction : The synthesis of 3-(6-Chloropyridin-3-yl)methyl-2-nitromethylenetetrahydrothiophene and related compounds using alpha-nitro ketone intermediates for probing the Drosophila neonicotinoid-nicotinic acetylcholine receptor interaction showcases the relevance of ketone derivatives in neurobiological research (Zhang et al., 2004).